4-{5-[3-(trifluoromethyl)phenyl]-1H-pyrazol-3-yl}piperidine

• IUPAC Name: 4-[3-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-yl]piperidine
• InChI: InChI=1S/C15H16F3N3/c16-15(17,18)12-3-1-2-11(8-12)14-9-13(20-21-14)10-4-6-19-7-5-10/h1-3,8-10,19H,4-7H2,(H,20,21)
• InChI Key: WTNXOBKJOIECIA-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1C2=CC(=NN2)C3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C15H16F3N3
• Molecular Weight: 295.30 g/mol

Description

The compound “4-{5-[3-(trifluoromethyl)phenyl]-1H-pyrazol-3-yl}piperidine” belongs to a class of organic compounds known as pyrazoles. Pyrazoles are characterized by a 5-membered ring structure containing three carbon atoms and two nitrogen atoms. The trifluoromethyl group attached to the phenyl ring is a common motif in medicinal chemistry, as it can enhance the biological activity and metabolic stability of the compound.

Chemical Reactions Analysis

The chemical reactivity of a compound is influenced by its functional groups. In the case of “this compound”, the pyrazole ring and the trifluoromethyl group could potentially participate in various chemical reactions.

Scientific Research Applications

Molecular Structure and Synthesis

• Synthesis and Structural Analysis : New s-triazine derivatives incorporating pyrazole/piperidine/aniline moieties were synthesized. Molecular structure investigations using X-ray crystallography combined with Hirshfeld and DFT calculations were presented, highlighting the significance of intermolecular interactions controlling the molecular packing (Shawish et al., 2021).

Medicinal Properties and Biological Activities

• Anticholinesterase Agents : Pyrazoline derivatives, including those with piperidine, were synthesized and evaluated for their anticholinesterase effects. These compounds showed potential applications for treating diseases like inflammation, infectious diseases, and neurodegenerative disorders (Altıntop, 2020).
• Antimicrobial Activity : A series of pyrazole derivatives with piperidine exhibited in vitro antibacterial activity against various bacteria, such as Staphylococcus aureus and Bacillus subtilis, as well as antifungal activity, demonstrating their potential as antimicrobial agents (Prakash et al., 2011).

Chemistry and Pharmaceutical Development

• Glycine Transporter 1 Inhibitor : A compound structurally related to 4-{5-[3-(trifluoromethyl)phenyl]-1H-pyrazol-3-yl}piperidine was identified as a potent and orally available glycine transporter 1 (GlyT1) inhibitor, showing a favorable pharmacokinetics profile and potential for central nervous system applications (Yamamoto et al., 2016).

Safety and Hazards

The safety and hazards of a compound depend on its physical and chemical properties. For instance, compounds with a trifluoromethyl group can be potentially hazardous due to the high reactivity of the fluorine atoms.

Future Directions

The future research directions for “4-{5-[3-(trifluoromethyl)phenyl]-1H-pyrazol-3-yl}piperidine” could involve further exploration of its synthesis, structure, reactivity, and potential biological activities.